4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O2S2/c1-12-19-16-11-14(7-10-17(16)23-12)20-24(21,22)15-8-5-13(6-9-15)18(2,3)4/h5-11,20H,1-4H3
• InChI Key: GKHOXULEMAWGQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C18H20N2O2S2
• Molecular Weight: 360.5 g/mol

Description

The compound appears to contain a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their high oxidative stability and rigid planar structure, enabling efficient intermolecular π–π overlap. They are often used in the synthesis of semiconductors for plastic electronics.

Molecular Structure Analysis

The molecular structure of thiazole derivatives is characterized by a fused (bi)heterocycle, which is an electron deficient system with high oxidative stability and a rigid planar structure. This enables efficient intermolecular π–π overlap.

Scientific Research Applications

DNA Interaction and Anticancer Activity

A study involving mixed-ligand copper(II)-sulfonamide complexes, including derivatives similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, demonstrated their capacity for DNA binding and cleavage, genotoxicity, and anticancer activity. The sulfonamide derivatives exhibited significant antiproliferative activity against yeast and human tumor cells, indicating their potential in cancer therapy (González-Álvarez et al., 2013).

Photodynamic Therapy Application

A study on zinc phthalocyanine substituted with benzenesulfonamide derivatives, including structures similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, revealed its significant potential as a Type II photosensitizer for cancer treatment in photodynamic therapy. The compound's high singlet oxygen quantum yield and good fluorescence properties make it suitable for this application (Pişkin et al., 2020).

Antibacterial Activity

N-(thiazol-2-yl)benzenesulfonamides, a group that includes 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, have been studied for their emergent antibacterial activity. When used in conjunction with the cell-penetrating peptide octaarginine, these compounds showed potent antibacterial activity against both Gram-negative and Gram-positive bacteria, indicating their potential in antibacterial therapeutic strategies (Ratrey et al., 2021).

Spectroscopic and Docking Studies for Pharmaceutical Applications

Spectroscopic analysis and docking studies of benzenesulfonamide derivatives, including compounds similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, have indicated their potential applications in pharmaceuticals. The studies suggest that the molecular structure of these compounds may influence their interactions with biological receptors, which could be crucial for the design of new pharmaceutical applications (Mary et al., 2021).

Future Directions

Thiazole derivatives have been recognized for their high potential, notably in the field of organic photovoltaics. There is plenty of room for improvement and broadening of the material scope. Further progress in thiazolo[5,4-d]thiazole-based materials science is expected.

Mechanism of Action

Mode of Action

It’s known that many benzo[d]thiazol compounds are involved in catalytic protodeboronation . This process involves a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

It’s known that many benzo[d]thiazol compounds are used in the synthesis of molecules useful as o-glcnacase (oga) inhibitors .